Cas no 1935147-91-3 (1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl-)

• Product Name: 1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl-
• CAS No: 1935147-91-3
• MF: C₆H₆ClN₃
• MW: 155.58
• MDL: MFCD28551233
• CID: 5520600
• PubChem ID: 84763680
• Update Time: 2025-11-02

1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl-
• 2-(5-chloro-1-methyl-1H-pyrazol-4-yl)acetonitrile
• 1935147-91-3
• EN300-3476713
• G65039
• 2-(5-chloro-1-methylpyrazol-4-yl)acetonitrile

• MDL： MFCD28551233
• Inchi： 1S/C6H6ClN3/c1-10-6(7)5(2-3-8)4-9-10/h4H,2H2,1H3
• InChI Key： XDUXOTBDWPEMOB-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(CC#N)C=N1

Computed Properties

• Exact Mass: 155.0250249g/mol
• Monoisotopic Mass: 155.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl-

Comprehensive Overview of 1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl- (CAS No. 1935147-91-3)

1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl- (CAS No. 1935147-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic molecules known for their diverse applications in medicinal chemistry and material science. The presence of both chloro and methyl substituents on the pyrazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for pyrazole derivatives has surged due to their role in developing novel therapeutics, particularly in oncology and anti-inflammatory drug discovery. Researchers are increasingly exploring 5-chloro-1-methyl-1H-pyrazole-4-acetonitrile as a key building block for designing inhibitors targeting specific enzymes or receptors. Its unique structural features, including the acetonitrile moiety, contribute to its versatility in chemical transformations, enabling the creation of complex molecular architectures.

The synthesis of 1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl- typically involves multi-step reactions, starting from readily available precursors. Modern synthetic protocols emphasize green chemistry principles, such as catalyst optimization and solvent reduction, to improve yield and sustainability. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to confirm the purity and identity of this compound, ensuring its suitability for high-value applications.

One of the most discussed topics in the scientific community is the potential of pyrazole-based compounds in addressing drug resistance. With the rise of antibiotic-resistant pathogens and chemotherapy-resistant cancers, 5-chloro-1-methyl-1H-pyrazole-4-acetonitrile is being investigated for its ability to modulate biological pathways that conventional drugs cannot target. This aligns with the growing trend of precision medicine, where tailored molecular designs are crucial for effective treatment outcomes.

Beyond pharmaceuticals, CAS No. 1935147-91-3 is also explored in agrochemical formulations. Its structural motifs are found in pesticides and herbicides that exhibit selective activity against pests while minimizing environmental impact. The chloro substituent, in particular, enhances the compound's binding affinity to specific biological targets, making it a promising candidate for next-generation crop protection agents.

From a commercial perspective, the global market for pyrazole intermediates is expanding, driven by R&D investments in life sciences and specialty chemicals. Suppliers and manufacturers of 1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl- must adhere to stringent quality control standards to meet the demands of academic and industrial clients. Regulatory compliance, scalability, and cost-efficiency are critical factors influencing its production and distribution.

In summary, 1H-Pyrazole-4-acetonitrile, 5-chloro-1-methyl- (CAS No. 1935147-91-3) represents a pivotal compound in modern synthetic chemistry. Its applications span drug discovery, agrochemical innovation, and material science, reflecting the interdisciplinary nature of contemporary research. As scientific inquiries into heterocyclic chemistry continue to evolve, this compound is poised to play an even greater role in addressing global health and sustainability challenges.